Cas no 90-71-1 (Taxicatin)

• Product Name: Taxicatin
• CAS No: 90-71-1
• Molecular Formula: C₁₄H₂₀O₈
• Molecular Weight: 316.3038
• CID: 797102
• PubChem ID: 90479391

Taxicatin Properties

Names and Identifiers

• b-D-Glucopyranoside,3,5-dimethoxyphenyl
• (2R,3R,4S,5S,6R)-2-(3,5-dimethoxyphenoxy)-6-(hydroxymethyl)tetrah ydropyran-3,4,5-triol
• TAXICATIN
• beta-D-Glucopyranoside, 3,5-dimethoxyphenyl
• Q27274297
• UNII-B34E0338PZ
• (2S,3R,4S,5S,6R)-2-(3,5-DIMETHOXYPHENOXY)-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• .BETA.-D-GLUCOPYRANOSIDE, 3,5-DIMETHOXYPHENYL
• B34E0338PZ
• 3,5-Dimethoxyphenol glucoside
• Taxicatin [MI]
• 3,5-dimethoxyphenyl-beta-d-glucopyranoside
• 90-71-1

• InChIKey： JDTIMXKVYWJWHE-RKQHYHRCSA-N
• Inchi： InChI=1S/C14H20O8/c1-19-7-3-8(20-2)5-9(4-7)21-14-13(18)12(17)11(16)10(6-15)22-14/h3-5,10-18H,6H2,1-2H3/t10-,11-,12+,13-,14-/m1/s1
• SMILES： COC1=CC(=CC(=C1)OC2C(C(C(C(O2)CO)O)O)O)OC

Computed Properties

• Exact Mass: 316.116
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 316.116
• Heavy Atom Count: 22
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.5
• Topological Polar Surface Area: 118A^2

Experimental Properties

• LogP: -1.11750
• PSA: 117.84000
• Refractive Index: 1.585
• Melting Point: 170-170.5°
• Specific Rotation: D20 -72° (0.12 g/10 ml of aq soln)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides